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Compound of Interest

Compound Name: Ptio

Cat. No.: B097688 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide (PTIO) is a stable radical that acts as a

potent scavenger of nitric oxide (NO). This property makes PTIO an invaluable tool in biological

research for investigating the roles of NO in various physiological and pathological processes.

By sequestering NO, PTIO effectively inhibits NO-dependent signaling pathways, allowing

researchers to elucidate the downstream effects of NO signaling. Accurate and consistent

preparation of PTIO stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of PTIO stock solutions.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for the

preparation and storage of PTIO stock solutions.
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Parameter Value Source(s)

Molecular Weight 233.29 g/mol [1]

Appearance Brown to black solid [1]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

anhydrous
[1]

Solubility in DMSO 166.67 mg/mL (714.43 mM) [1]

Recommended Stock

Concentration
1 mM, 5 mM, 10 mM [1]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Storage of Powder
-20°C for up to 3 years; 4°C for

up to 2 years
[1]

Experimental Protocol: Preparation of a 10 mM PTIO
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PTIO in anhydrous DMSO.

Materials:

PTIO (2-phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before weighing, ensure the PTIO powder has equilibrated to

room temperature to prevent condensation of moisture on the compound.

Weighing PTIO: Accurately weigh out 2.33 mg of PTIO powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the PTIO powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonication may be required.[1] Place the tube in a sonicator bath

and sonicate until all the solid has dissolved. The use of newly opened, anhydrous DMSO

is recommended as hygroscopic DMSO can negatively impact solubility.[1]

Aliquotting: Once the PTIO is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-

thaw cycles which can degrade the compound.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Properly label all tubes with the compound name,

concentration, solvent, and date of preparation.

Signaling Pathway: PTIO Inhibition of the Nitric
Oxide-cGMP Pathway
Nitric oxide is a key signaling molecule that activates soluble guanylyl cyclase (sGC), leading to

the production of cyclic guanosine monophosphate (cGMP), a second messenger involved in

many cellular processes. PTIO scavenges NO, thereby inhibiting this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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